Cas no 77554-89-3 (2-isopropyltetrahydropyran-4-carboxylic acid)

• Product Name: 2-isopropyltetrahydropyran-4-carboxylic acid
• CAS No: 77554-89-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1085366
• PubChem ID: 12640148
• Update Time: 2025-04-20

2-isopropyltetrahydropyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyltetrahydro-2H-pyran-4-carboxylic acid
• LogP
• 2-isopropyltetrahydro-2H-pyran-4-carboxylic acid(SALTDATA: FREE)
• 2-propan-2-yloxane-4-carboxylic acid
• 2-isopropyltetrahydropyran-4-carboxylic acid
• 77554-89-3
• 2-(Propan-2-yl)oxane-4-carboxylic acid
• CDA55489
• 2-ISOPROPYLTETRAHYDRO-2H-PYRAN-4-CARBOXYLICACID
• CS-0232956
• AKOS013154316
• 2-Isopropyltetrahydro-2H-pyran-4-carboxylic acid, AldrichCPR
• DTXSID00505323
• EN300-129687
• SCHEMBL15569181
• DB-098725

• MDL： MFCD09055400
• Inchi： 1S/C9H16O3/c1-6(2)8-5-7(9(10)11)3-4-12-8/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： OANZNLSVCHRGLN-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)CC1C(C)C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.064
• Boiling Point: 285.7°C at 760 mmHg
• Flash Point: 110.3°C
• Refractive Index: 1.463

2-isopropyltetrahydropyran-4-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes